Cas no 1339350-79-6 (3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol)

• Product Name: 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol
• CAS No: 1339350-79-6
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• CID: 6576635
• PubChem ID: 136197513
• Update Time: 2025-07-02

3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol
• 1,2,4-Oxadiazol-5(2H)-one, 3-(2-aminoethyl)-

• Inchi： 1S/C4H7N3O2/c5-2-1-3-6-4(8)9-7-3/h1-2,5H2,(H,6,7,8)
• InChI Key： GVGBBIDMUFFWQH-UHFFFAOYSA-N
• SMILES： O1C(=O)N=C(CCN)N1

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 6.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol

Comprehensive Overview of 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol (CAS No. 1339350-79-6)

The compound 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol (CAS No. 1339350-79-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an oxadiazole ring coupled with an aminoethyl side chain, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate enzymatic activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol has surged due to their role in developing small-molecule therapeutics. This compound's oxadiazole core is known for its stability and hydrogen-bonding capabilities, which are critical for designing enzyme inhibitors and receptor agonists. Its CAS No. 1339350-79-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug design.

One of the most discussed topics in the context of 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol is its potential application in neurodegenerative disease research. The aminoethyl moiety may interact with neurotransmitter systems, making it a candidate for studying Alzheimer's and Parkinson's disease pathways. Additionally, its oxadiazol-5-ol group has been explored for anti-inflammatory properties, aligning with the growing interest in immune-modulating agents.

From a synthetic perspective, CAS No. 1339350-79-6 is often referenced in protocols for click chemistry and bioconjugation. Its reactive functional groups enable efficient coupling with other molecules, a feature highly valued in proteomics and diagnostic reagent development. The compound's solubility profile and stability under physiological conditions further enhance its utility in high-throughput screening assays.

Environmental and green chemistry considerations are also shaping the discourse around 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing the broader demand for eco-friendly chemical processes. This aligns with the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and industrial innovation.

In summary, 3-(2-aminoethyl)-1,2,4-oxadiazol-5-ol (CAS No. 1339350-79-6) represents a multifaceted compound with promising applications across biomedical research, drug development, and material science. Its structural features and functional versatility continue to inspire innovative studies, making it a focal point in contemporary chemical biology.